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Compound of Interest

Compound Name: 4-Amino-3,5-dichloropyridine

Cat. No.: B195902

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of 4-Amino-3,5-dichloropyridine, a pivotal
chemical intermediate in the pharmaceutical and agrochemical industries. This guide details its
fundamental chemical properties, experimental protocols for its synthesis and crystallization,
and its significant role in the synthesis of therapeutic agents.

Core Chemical Properties

4-Amino-3,5-dichloropyridine, also known as 3,5-Dichloro-4-pyridinamine, is a halogenated
pyridine derivative. Its unique structure, featuring an amino group and two chlorine atoms on
the pyridine ring, provides exceptional reactivity for selective functionalization, making it a
valuable precursor for a wide range of complex organic molecules[1].
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Property Value Source
Molecular Formula CsHaCl2Nz2 [21[31[41[5]
Molecular Weight 163.0 g/mol [21[31[5]
CAS Number 22889-78-7 [11[2][3][4]
Appearance White to almost white powder o]

or crystals
Melting Point 160 - 163 °C [2]
Boiling Point 250.8°C [5]
Purity >98% (GC) [2]

Experimental Protocols

Detailed methodologies for the synthesis and crystallization of 4-Amino-3,5-dichloropyridine

are crucial for its application in research and manufacturing.

Synthesis of 4-Amino-3,5-dichloropyridine

A common method for the preparation of 4-Amino-3,5-dichloropyridine involves the

halogenation of 4-aminopyridine[6].

o Materials: 4-aminopyridine, concentrated hydrochloric acid, hydrogen peroxide solution.

e Procedure:

o A solution of 4-aminopyridine is prepared in concentrated hydrochloric acid and stirred[6].

o

[¢]

[e]

The reaction mass is then cooled and basified[6].

Hydrogen peroxide solution is added dropwise to the mixture[6].

The resulting precipitate is filtered to yield 4-Amino-3,5-dichloropyridine[6]. The melting

point of the product is typically in the range of 162-164°CJ[6].
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Crystallization Protocol

For purification and structural analysis, single crystals of 4-Amino-3,5-dichloropyridine can
be grown from a water solution[7][8].

e Materials: 4-Amino-3,5-dichloropyridine, deionized water.

e Procedure:

o

Dissolve 0.04075 mg of 4-Amino-3,5-dichloropyridine in 20 ml of water[7][8].

Warm the solution over a water bath for 20 minutes at 353 K[7][8].

[e]

o

Allow the solution to cool slowly at room temperature[7][8].

[¢]

After a few days, colorless crystals will separate from the mother liquor[7][8].

Application in Drug Synthesis: The Roflumilast
Pathway

4-Amino-3,5-dichloropyridine is a key intermediate in the synthesis of Roflumilast, a selective
phosphodiesterase 4 (PDE4) inhibitor used in the treatment of chronic obstructive pulmonary
disease (COPD)[1][5][9]. The synthesis pathway highlights the importance of this precursor.
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Synthesis of Roflumilast from 4-Aminopyridine.

This workflow illustrates the initial halogenation of 4-aminopyridine to produce 4-Amino-3,5-
dichloropyridine[6]. This intermediate is then converted to its N-oxide derivative, a crucial step
in the multi-step synthesis that ultimately yields Roflumilast[9]. The purity and quality of 4-
Amino-3,5-dichloropyridine are paramount for the efficiency and success of the subsequent
reactions in the synthesis of this important therapeutic agent[5]. Beyond pharmaceuticals, this
compound also serves as a vital building block in the development of advanced herbicides and
fungicides in the agrochemical sector[1][2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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